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Compound of Interest

Compound Name: 5-Butylnonane

Cat. No.: B105755 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Butylnonane with comprehensive hazard

data is not readily available. The following guidance is based on the general properties of C13

hydrocarbons and best practices for handling flammable and potentially irritating organic

compounds. It is imperative to handle this substance with caution in a well-ventilated area, and

to seek more specific hazard information from the supplier.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for the laboratory use of 5-
Butylnonane, tailored for researchers, scientists, and drug development professionals.

Summary of Physicochemical Data
While detailed hazard information is limited, some physical and chemical properties of 5-
Butylnonane have been identified.

Property Value

Molecular Formula C13H28[1][2]

Molecular Weight 184.367 g/mol [1]

CAS Number 17312-63-9[1][2]

Synonyms Nonane, 5-butyl-[1][2]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to ensure personnel safety when handling 5-
Butylnonane, which should be treated as a flammable hydrocarbon with potential for skin and

respiratory irritation.

1. Eye and Face Protection:

Safety Goggles: Chemical splash goggles are mandatory to protect the eyes from splashes.

[3]

Face Shield: A face shield should be worn in conjunction with safety goggles, especially

when handling larger quantities or when there is a significant splash risk.[3][4]

2. Skin and Body Protection:

Flame-Resistant Laboratory Coat: A lab coat made of flame-resistant material is essential.[5]

Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended for protection

against hydrocarbons and other organic solvents.[4][6] Always check the glove

manufacturer's specifications for compatibility.

Full-Length Trousers and Closed-Toe Shoes: This is a standard requirement for laboratory

work to protect against spills.[5]

3. Respiratory Protection:

Chemical Fume Hood: All work with 5-Butylnonane should be conducted in a properly

functioning chemical fume hood to minimize the inhalation of vapors.[7][8]

Respirator: If work cannot be conducted in a fume hood, a respirator with organic vapor

cartridges may be necessary. A proper risk assessment should be conducted to determine

the appropriate level of respiratory protection.[9][10]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is vital for the safe handling of flammable liquids like

5-Butylnonane.
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1. Preparation and Precautionary Measures:

Review Safety Information: Before beginning work, review all available safety information

and have a clear understanding of the potential hazards.

Work Area Setup: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.[7][8]

Ignition Source Control: Remove all potential ignition sources from the vicinity, including

open flames, hot plates, and spark-producing equipment.[7] Use intrinsically safe or

explosion-proof equipment where necessary.[7]

Spill Kit: Have a spill kit rated for flammable organic compounds readily accessible.

2. Handling and Experimental Procedure:

Container Transport: Use a bottle carrier when transporting glass containers of 5-
Butylnonane.[7]

Dispensing: When transferring the liquid, do so slowly to avoid splashing and the buildup of

static electricity.[7] For transfers between metal containers, ensure they are properly bonded

and grounded.[7][8]

Heating: Do not heat 5-Butylnonane with an open flame.[7][8] Use heating mantles, water

baths, or other suitable indirect heating methods.[7]

Keep Containers Closed: Keep containers of 5-Butylnonane tightly sealed when not in use

to prevent the escape of vapors.

3. Post-Experiment Procedures:

Decontamination: Clean the work area thoroughly after use.

Personal Hygiene: Wash hands thoroughly after handling the substance.

Storage: Store 5-Butylnonane in a tightly closed, properly labeled container in a cool, dry,

and well-ventilated area designated for flammable liquids.[11] It should be stored away from

oxidizing agents and incompatible materials.[11]
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Disposal Plan
Proper disposal of 5-Butylnonane and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Non-Halogenated Hydrocarbon Waste: 5-Butylnonane is a non-halogenated hydrocarbon.

[12] It must be collected separately from halogenated waste streams.[12][13][14][15][16]

Mixing these waste types can significantly increase disposal costs and complexity.[15][16]

Aqueous Waste: Do not mix with aqueous waste.[13]

2. Waste Collection and Labeling:

Designated Waste Container: Use a clearly labeled, leak-proof container designated for non-

halogenated organic waste.[14] The container should be compatible with hydrocarbons.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name, "5-Butylnonane."[14] All components of a mixture must be listed.[12]

3. Storage and Disposal:

Satellite Accumulation Area: Store the waste container in a designated satellite accumulation

area within the laboratory.[14]

Secondary Containment: The waste container should be kept in secondary containment to

prevent spills.[14]

Disposal Request: When the container is nearly full, follow your institution's procedures for

hazardous waste pickup and disposal. Do not dispose of 5-Butylnonane down the drain.[13]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of 5-Butylnonane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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